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Compound of Interest

Compound Name: O-Terphenyl

Cat. No.: B166444

Abstract: This guide provides a comprehensive technical overview of ortho-terphenyl (o-
terphenyl), a key aromatic hydrocarbon utilized across various scientific and industrial
domains. We will delve into its core molecular and physicochemical properties, explore its
primary applications, and detail essential safety and handling protocols. This document is
intended for researchers, chemists, and drug development professionals who require a deep,
actionable understanding of this compound.

Introduction: Situating o-Terphenyl within the
Terphenyl Family

Terphenyls are a class of aromatic hydrocarbons consisting of a central benzene ring
substituted with two phenyl groups.[1] The positional arrangement of these phenyl groups gives
rise to three distinct isomers: ortho-, meta-, and para-terphenyl.[1] While often used in
commercial mixtures, each isomer possesses unique physical properties that dictate its optimal
applications.[2][3] This guide focuses specifically on the ortho-isomer, o-terphenyl, noted for its
distinct thermal and physical characteristics.

Caption: Structural relationship of the three terphenyl isomers.

Core Molecular Properties of o-Terphenyl

A precise understanding of a compound's molecular identity is the foundation of all subsequent
research and application.
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Chemical Formula and Molecular Weight

The chemical formula for o-terphenyl is CisH14.[2][4] This composition gives it a molecular
weight (molar mass) of approximately 230.3 g/mol .[2][5][6][7] More precise measurements
from mass spectrometry place the monoisotopic mass at 230.10955 Da.[2]

Structure and Nomenclature

Systematically named 1,2-Diphenylbenzene according to IUPAC nomenclature, the structure of
o-terphenyl is characterized by two phenyl groups attached to adjacent carbon atoms on a
central benzene ring.[2][4] This ortho-positioning is sterically crowded compared to its meta and
para isomers, which influences its physical properties, such as its lower melting point.

Other common synonyms for o-terphenyl include:

ortho-Terphenyl[5]

1,12',1"-Terphenyl[2]

2-Phenylbiphenyl[5]

o-Triphenyl[5]

Key Identifiers

For unambiguous identification in databases, procurement, and regulatory compliance, the
following identifiers are critical:

e CAS Number: 84-15-1[1][4]
o EC Number: 201-517-6[7][8]
e PubChem CID: 6766[2][9]

Physicochemical Characteristics

The utility of o-terphenyl in research and industry is directly linked to its distinct physical and
chemical properties. It typically appears as a colorless to light-yellow crystalline solid.[2][5]
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Quantitative Data Summary

The key physicochemical data for o-terphenyl are summarized in the table below, providing a
basis for its use in experimental design and process engineering.

Property Value Source(s)
Molecular Weight 230.3 g/mol [516]1[7]
Melting Point 55 - 59 °C (131 - 138 °F) [2][71[8][10]
Boiling Point 332 - 337 °C (630 - 639 °F) [21[61[71[10]
Density ~1.16 g/cm?3 [2]

Flash Point 163 °C (325 °F) [71[8]
Water Solubility Insoluble / 1.24 mg/L [2][517]

Very soluble in aromatic
- solvents (e.g., toluene,
Solubility ] ] [10]
benzene); sparingly soluble in

lower alcohols.

Vapor Pressure <l Paat25°C [7]

lonization Potential 7.99 eV [5][11]

Causality Insight: The high boiling point and exceptional thermal stability of o-terphenyl are
direct consequences of its rigid, multi-ring aromatic structure.[10] This stability makes it, often
in mixtures with its isomers, an excellent candidate for high-temperature applications like heat
transfer fluids.[2][10] Its insolubility in water is characteristic of non-polar aromatic
hydrocarbons.[2]

Primary Applications in Research and Development

The unique properties of o-terphenyl have established its role in several specialized technical
fields.

» Heat Transfer Fluids: Commercial mixtures of terphenyl isomers are widely used as high-
temperature heat transfer agents in both liquid and vapor phases, valued for their thermal
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stability.[10][12] Hydrogenated terphenyls are also used for this purpose.[12]

o Organic Electronics: As a raw material for organic synthesis, derivatives of o-terphenyl are
explored for applications in organic light-emitting diodes (OLEDs) and liquid crystal
materials.[13][14]

e Nuclear Engineering: Historically, terphenyl mixtures served as coolants in nuclear reactors
due to their stability under radiation.[10]

e Dye Lasers & Scintillators: While p-terphenyl is more common, all isomers have relevance in
the synthesis of materials for dye lasers and as organic scintillators, which fluoresce when
excited by radiation.[13][14]

o Plasticizer: o-Terphenyl is employed as a plasticizer for materials like polystyrene.[10]

Safety, Handling, and Toxicology

As a senior scientist, ensuring laboratory safety is paramount. Adherence to established
protocols is non-negotiable when working with o-terphenyl.

Hazard Profile

According to the Globally Harmonized System (GHS), o-terphenyl presents several hazards:
o Acute Toxicity: Harmful if swallowed (H302) and toxic if inhaled (H331).[7][15][16]

o Eye Irritation: Causes serious eye irritation (H319).[7]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects (H410).[7][16]

Trustworthiness through Self-Validation: The hazard profile dictates the necessary engineering
controls and personal protective equipment (PPE). The requirement for inhalation toxicity
(H331) mandates working within a certified chemical fume hood. The eye irritation warning
(H319) validates the mandatory use of safety glasses or goggles. The environmental hazard
(H410) confirms that waste must be collected and disposed of as hazardous chemical waste,
never poured down the drain.[17]

Recommended Handling Protocols
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e Engineering Controls: All weighing and solution preparation must be conducted in a well-
ventilated area, preferably inside a chemical fume hood, to prevent inhalation of dust.[18]

e Personal Protective Equipment (PPE): Standard PPE includes a lab coat, nitrile gloves, and
chemical safety goggles.[8] For significant solid handling, a dust mask (e.g., N95) is
recommended.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place below
+30°C.[7][10] Keep away from strong oxidizing agents.[10]

» Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid
material, place it in a labeled container for hazardous waste, and clean the affected area.

e First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[11][16]

o Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and
water.[11]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding eyelids open. Seek medical attention.[15]

o Ingestion: If swallowed, call a poison control center or doctor immediately. Do not induce
vomiting.[15]
Experimental Protocol: Preparation of a Standard
Solution

This section provides a detailed, field-proven methodology for preparing a standard stock
solution of o-terphenyl, a common requirement for analytical calibration or experimental use.

Objective: To prepare a 1 mg/mL (1000 ppm) stock solution of o-terphenyl in toluene.

Rationale: Toluene is selected as the solvent due to the high solubility of non-polar o-terphenyl
in aromatic solvents.[10] This ensures complete dissolution and stability of the solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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